Cas no 31816-72-5 (Benzoic acid,4-[[[2-(dimethylamino)ethyl]amino]sulfonyl]-)

• Product Name: Benzoic acid,4-[[[2-(dimethylamino)ethyl]amino]sulfonyl]-
• CAS No: 31816-72-5
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 300065
• PubChem ID: 16767864
• Update Time: 2025-04-19

Benzoic acid,4-[[[2-(dimethylamino)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[2-(dimethylamino)ethyl]amino]sulfonyl]-
• Benzoicacid, p-[[2-(dimethylamino)ethyl]sulfamoyl]- (8CI)
• 4-[2-(dimethylamino)ethylsulfamoyl]benzoic acid
• 31816-72-5
• DTXSID50588020
• AKOS000123341
• 4-({[2-(DIMETHYLAMINO)ETHYL]AMINO}SULFONYL)BENZOIC ACID
• 4-{[2-(Dimethylamino)ethyl]sulfamoyl}benzoic acid
• 4-(((2-(dimethylamino)ethyl)amino)sulfonyl)benzoic acid
• 4-(N-(2-(dimethylamino)ethyl)sulfamoyl)benzoic acid
• PXCYVRHHRXRMKQ-UHFFFAOYSA-N
• SCHEMBL15754748

• Inchi： 1S/C11H16N2O4S/c1-13(2)8-7-12-18(16,17)10-5-3-9(4-6-10)11(14)15/h3-6,12H,7-8H2,1-2H3,(H,14,15)
• InChI Key： PXCYVRHHRXRMKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NCCN(C)C)(=O)=O

Computed Properties

• Exact Mass: 272.08318
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 86.71